![molecular formula C12H17N3O6 B1244544 2-((5R,6S,7R,8S)-8-acetamido-6,7-dihydroxy-5-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)acetic acid](/img/structure/B1244544.png)
2-((5R,6S,7R,8S)-8-acetamido-6,7-dihydroxy-5-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)acetic acid
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Overview
Description
2-((5R,6S,7R,8S)-8-acetamido-6,7-dihydroxy-5-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)acetic acid is a natural product found in Streptomyces amakusaensis with data available.
Scientific Research Applications
Synthesis and Structural Studies
Research into related compounds, such as (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids, involves the synthesis from 2-aminopyridines through acylation and Michael addition. The molecular conformations of these products in solution and in crystal form have been a subject of study, using techniques like NMR spectral and X-Ray data (Chui et al., 2004).
Chemical Reactions and Properties
Further studies have explored the diazo coupling reactions of pyrimidines, including derivatives like 2-acetamido-4,5-dihydroxy-pyrimidines. These studies investigate the mechanisms of these reactions and the structural properties of the resulting compounds (Hurst, 1983).
Potential Antiprotozoal Applications
A study on novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines has been conducted, exploring their use as antiprotozoal agents. This research is significant for understanding the therapeutic potential of these compounds (Ismail et al., 2004).
Development of Bioactive Compounds
The synthesis of functionalized 2-pyridone derivatives, including tetrahydroimidazo[1,2-a]pyridine-6-carbohydrazides, has been explored. This research is important for the development of potentially bioactive compounds (Vala et al., 2020).
properties
Molecular Formula |
C12H17N3O6 |
---|---|
Molecular Weight |
299.28 g/mol |
IUPAC Name |
2-[(5R,6S,7R,8S)-8-acetamido-6,7-dihydroxy-5-(hydroxymethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl]acetic acid |
InChI |
InChI=1S/C12H17N3O6/c1-5(17)13-9-11(21)10(20)7(4-16)15-3-6(2-8(18)19)14-12(9)15/h3,7,9-11,16,20-21H,2,4H2,1H3,(H,13,17)(H,18,19)/t7-,9-,10+,11-/m1/s1 |
InChI Key |
XPJWMTPRJTUTBX-CZULRBLNSA-N |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H]([C@H]([C@H](N2C1=NC(=C2)CC(=O)O)CO)O)O |
Canonical SMILES |
CC(=O)NC1C(C(C(N2C1=NC(=C2)CC(=O)O)CO)O)O |
synonyms |
nagstatin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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